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Compound of Interest

Compound Name: Ethyl acetoacetate-d5

Cat. No.: B12403581 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

deuterated compounds like Ethyl acetoacetate-d5 is critical for maintaining laboratory safety

and environmental compliance. While specific safety data sheets for the deuterated form are

not readily available, the disposal procedures are expected to be analogous to those for its

non-deuterated counterpart, Ethyl acetoacetate, due to their similar chemical properties.

Immediate Safety and Handling Precautions
Before handling Ethyl acetoacetate-d5, it is imperative to be familiar with its potential hazards.

The non-deuterated form is a combustible liquid and can cause irritation to the eyes, skin, and

respiratory system. It may be harmful if swallowed, inhaled, or absorbed through the skin.[1]

Therefore, always handle this compound in a well-ventilated area, preferably within a chemical

fume hood.[1] Personal protective equipment (PPE), including safety goggles or a face shield,

impervious gloves, and protective clothing, should be worn at all times to minimize exposure.[1]

[2] An eyewash station and safety shower should be readily accessible in the work area.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for Ethyl acetoacetate, which should be

considered representative for Ethyl acetoacetate-d5.
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Property Value

Molecular Formula C₆H₅D₅O₃ (for d5 variant)

Molecular Weight ~135.19 g/mol (for d5 variant)

Flash Point 57 °C (135 °F) - closed cup[2]

Boiling Point 180 °C (356 °F)[2]

Freezing Point -43 °C (-45 °F)[2]

Vapor Pressure 1 hPa (1 mmHg) at 28.5 °C (83.3 °F)[2]

Vapor Density 4.5[2]

Step-by-Step Disposal Protocol
The disposal of Ethyl acetoacetate-d5 must be carried out in accordance with local, state, and

federal regulations. The following protocol provides a general guideline:

Waste Collection:

Collect waste Ethyl acetoacetate-d5 and any contaminated materials (e.g., absorbent

pads, gloves, weighing paper) in a designated, properly labeled, and sealed container.

The container should be made of a compatible material (e.g., glass or a suitable plastic)

and kept tightly closed.[3][4]

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition and incompatible materials such as acids, bases, and reducing agents.[3][4]

Spill Management:

In the event of a spill, remove all sources of ignition from the area.[3][4]

Ventilate the area and wear appropriate PPE.

Contain the spill using an inert absorbent material like sand, silica gel, or a universal

binder.[4]
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Collect the absorbed material and place it in the designated waste container for disposal.

[3]

Final Disposal:

Never dispose of Ethyl acetoacetate-d5 down the drain.[3]

The recommended method of disposal for this combustible material is through a licensed

hazardous waste disposal company.[3] This may involve chemical incineration equipped

with an afterburner and scrubber.[3]

Ensure that the disposal is carried out in an approved waste disposal plant.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Ethyl
acetoacetate-d5.
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Ethyl Acetoacetate-d5 Waste Generated

Is it a spill?

Collect in a labeled,
sealed container

No
Contain spill with
inert absorbent

Yes

Store in a cool, dry,
well-ventilated area

Contact licensed hazardous
waste disposal service

Disposal Complete

Click to download full resolution via product page

Disposal workflow for Ethyl acetoacetate-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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